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Compound of Interest

Compound Name: Heneicosane

Cat. No.: B133394

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of heneicosane, with a specific focus on its melting and boiling points. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals in drug development who may utilize heneicosane as a reference standard, a
component in formulations, or in the study of long-chain aliphatic hydrocarbons.

Physicochemical Data of Heneicosane

Heneicosane is a straight-chain saturated hydrocarbon with the chemical formula C21H44.[1]
[2] It belongs to the alkane series and is a white, waxy solid at room temperature.[2][3] The
following table summarizes its key quantitative properties.
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Property Value Units
Molecular Formula C21H44

Molecular Weight 296.57 g/mol g/mol
Melting Point 39-41 °C (lit.) °C
40.5 °C

Boiling Point 356.10 at 760 mmHg °C
100 at 2 mmHg °C

Density 0.7919 g/mL at 20 °C g/mL
Vapor Pressure <1 mmHg at 20 °C mmHg
Flash Point 113 (closed cup) °C

Experimental Protocols for a Key Property

The accurate determination of melting and boiling points is crucial for the identification and
purity assessment of chemical compounds. The following sections detail standard laboratory

protocols for these measurements.

Determination of Melting Point using a Thiele Tube

The Thiele tube method is a common and effective technique for determining the melting point
of a solid organic compound.[1][2] It utilizes a specially designed glass tube containing a high-
boiling point oil to ensure uniform heating of the sample.[4]

Materials:

e Thiele tube

» High-boiling point oil (e.g., mineral oil, silicone oil)
e Thermometer (-10 to 400 °C)

o Capillary tubes (sealed at one end)
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Bunsen burner or other heat source

Mortar and pestle

Rubber band or a small piece of rubber tubing

Stand and clamp

Procedure:

Sample Preparation: A small amount of the heneicosane sample is finely ground using a
mortar and pestle. The open end of a capillary tube is then pressed into the powdered
sample to pack a small amount (2-3 mm in height) into the sealed end. The tube is tapped
gently to ensure the sample is tightly packed.

Apparatus Setup: The Thiele tube is filled with oil to a level just above the top of the side
arm. The capillary tube is attached to the thermometer using a rubber band, ensuring the
sample is level with the thermometer bulb.

Heating: The thermometer and capillary tube assembly is inserted into the Thiele tube, with

the oil level ensuring the sample is fully immersed. The side arm of the Thiele tube is gently
heated with a Bunsen burner. The shape of the tube promotes convection currents in the oil,
leading to uniform temperature distribution.[5]

Observation: The temperature is increased at a rate of approximately 2°C per minute as it
approaches the expected melting point. The melting range is recorded from the temperature
at which the first drop of liquid appears to the temperature at which the entire sample has
melted into a clear liquid.[6] A narrow melting range (0.5-1°C) is indicative of a pure
compound.[5]

Determination of Boiling Point using the Siwoloboff
Method

For determining the boiling point of a liquid, especially with small sample volumes, the

Siwoloboff method is highly suitable.[3] This technique observes the temperature at which the

vapor pressure of the liquid equals the external pressure.[7]
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Materials:

e Small test tube or fusion tube

o Capillary tube (sealed at one end)

e Thermometer

e Thiele tube and heating oil (or a beaker with heating oil on a hot plate)

e Rubber band

Procedure:

o Sample Preparation: The small test tube is filled to a depth of about 1-2 cm with
heneicosane (which will be in a liquid state at the elevated temperatures required for this
measurement). A capillary tube, sealed at one end, is placed inside the test tube with its
open end facing downwards.

o Apparatus Setup: The test tube assembly is attached to a thermometer with a rubber band,
ensuring the sample is aligned with the thermometer bulb. This assembly is then immersed
in a heating bath, such as a Thiele tube or a beaker of oil on a hot plate.[3]

e Heating: The heating bath is heated gently. Initially, a stream of bubbles will be seen
escaping from the capillary tube as the air trapped inside expands. As the temperature
approaches the boiling point, a rapid and continuous stream of bubbles will emerge from the
capillary tube.[7]

o Observation: Once a steady stream of bubbles is observed, the heat source is removed. The

liquid and the apparatus are allowed to cool. The boiling point is the temperature at which the

stream of bubbles ceases and the liquid is drawn up into the capillary tube.[3] This is the
point where the external pressure is greater than the vapor pressure of the sample.

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships relevant to the analysis of
heneicosane.
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Caption: Workflow for assessing the purity of a heneicosane sample using melting point
analysis.
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Caption: Key physical and chemical properties of heneicosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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